Cas no 569-64-2 (Basic green 4)

• Product name: Basic green 4
• CAS No: 569-64-2
• MF: C₂₃H₂₅N₂Cl
• MW: 364.91
• MDL: MFCD00011751
• CID: 38395
• PubChem ID: 329755786

Basic green 4 Chemical and Physical Properties

Names and Identifiers

• Malachite green
• Basic Green 4
• [4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium,chloride
• Malachite Green chloride
• Aniline Green
• Benzal Green
• China Green
• Diamond Green B
• DiaMond green B,BX
• Grenoble Green
• Light green N
• Malachite green oxalate
• New victoria green extra O
• PigMent Green 18
• Victoria Green
• Victoria Green B
• Victoria green WB
• C.I. 42040
• [4-[alpha-[4-(Dimethylamino)phenyl]benzylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium chloride
• Acryl Brilliant Green B
• Basic green 4

• MDL： MFCD00011751
• Inchi： InChI=1S/C23H25N2.ClH/c1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;/h5-17H,1-4H3;1H/q+1;/p-1
• InChI Key： FDZZZRQASAIRJF-UHFFFAOYSA-M
• SMILES： CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.[Cl-]
• BRN： 3580148

Computed Properties

• Exact Mass: 364.17100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.0448 (rough estimate)
• Melting Point: 201°C (subl.)
• Boiling Point: 520.91°C (rough estimate)
• Refractive Index: 1.5940 (estimate)
• Solubility: Solubility Very soluble in water; soluble in ethanol, methanol, amyl alcohol
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents.
• PSA: 6.25000
• LogP: 1.39760
• pka: 6.90(at 25℃)
• PH: 0(green)-2(green-blue)
• λmax: 615nm, 425nm

Basic green 4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H361d-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 63-22-41-50/53
• Safety Instruction： S24/25
• RTECS：BQ1180000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• HazardClass：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Basic green 4

Comprehensive Guide to Basic Green 4 (CAS No. 569-64-2): Properties, Applications, and Sustainability Trends

Basic Green 4 (CAS No. 569-64-2), also known as Malachite Green G or Victoria Green B, is a synthetic triarylmethane dye widely recognized for its vibrant green hue and versatile applications. This compound belongs to the cationic dye family, characterized by its solubility in water and affinity for substrates like silk, wool, and paper. With increasing interest in sustainable dyes and eco-friendly alternatives, Basic Green 4 has garnered attention for both its historical significance and modern adaptations in industries ranging from textiles to biological staining.

The chemical structure of Basic Green 4 features a central carbon atom bonded to three aromatic rings, contributing to its intense color and stability. Its molecular formula, C₂₃H₂₅N₂, underscores its organic nature, while the CAS registry (569-64-2) ensures precise identification in global databases. Researchers and manufacturers often search for "Basic Green 4 solubility" or "569-64-2 MSDS" to understand its handling and compatibility, reflecting the compound's technical relevance in industrial workflows.

In the textile industry, Basic Green 4 is valued for its bright coloration and adherence to natural fibers. However, growing consumer demand for "non-toxic textile dyes" has spurred innovations in dyeing processes, such as low-water consumption techniques. Recent studies explore its potential in "green chemistry applications," aligning with global trends toward reducing synthetic dye environmental footprints. Questions like "Is Basic Green 4 biodegradable?" highlight shifting priorities toward circular economy principles.

Beyond textiles, Basic Green 4 serves as a biological stain in microscopy, aiding cellular structure visualization. This application is frequently queried in academic circles, with searches like "Basic Green 4 microscopy protocol." Its role in histology underscores the balance between functionality and safety, driving research into alternative staining agents with lower ecological impact.

Regulatory compliance remains a key focus, as industries seek "CAS 569-64-2 regulatory status" to ensure adherence to regional chemical guidelines. While not classified as hazardous under standard protocols, proper disposal practices are emphasized to mitigate aquatic toxicity risks. The rise of "bio-based dyes" has also influenced discussions on Basic Green 4 replacements, particularly in eco-conscious markets.

Innovations in digital color matching and AI-assisted dye formulation have further transformed the landscape, with Basic Green 4 serving as a reference in spectral databases. Searches for "Pantone equivalents for Basic Green 4" reflect its cross-industry relevance in design and manufacturing. As sustainability benchmarks evolve, the compound's future may hinge on advancements in closed-loop dyeing systems and renewable sourcing.

In summary, Basic Green 4 (CAS No. 569-64-2) exemplifies the intersection of tradition and innovation in synthetic dyes. Its enduring utility—coupled with emerging environmental considerations—positions it as a case study in the transition toward responsible chemical usage. For professionals navigating "dye selection criteria" or "eco-textile certifications," understanding this compound's properties and alternatives is indispensable.